Cas no 1806565-31-0 (2-(Methylthio)-3-(2-oxopropyl)mandelic acid)

• Product Name: 2-(Methylthio)-3-(2-oxopropyl)mandelic acid
• CAS No: 1806565-31-0
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 4939024
• Update Time: 2025-05-20

2-(Methylthio)-3-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-3-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O4S/c1-7(13)6-8-4-3-5-9(11(8)17-2)10(14)12(15)16/h3-5,10,14H,6H2,1-2H3,(H,15,16)
• InChI Key： UWEZZILSSNOTCP-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CC=1CC(C)=O)C(C(=O)O)O

Computed Properties

• Exact Mass: 254.06128010 g/mol
• Monoisotopic Mass: 254.06128010 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.30
• XLogP3: 1
• Topological Polar Surface Area: 99.9

Additional information on 2-(Methylthio)-3-(2-oxopropyl)mandelic acid

Introduction to 2-(Methylthio)-3-(2-oxopropyl)mandelic Acid (CAS No. 1806565-31-0)

2-(Methylthio)-3-(2-oxopropyl)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806565-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a mandelic acid backbone modified with a methylthio group at the 2-position and an acetoacetyl group at the 3-position, presents intriguing possibilities for its utility in drug discovery and molecular pharmacology.

The structural configuration of 2-(Methylthio)-3-(2-oxopropyl)mandelic acid makes it a promising candidate for further exploration in medicinal chemistry. The presence of both electrophilic and nucleophilic centers within its framework allows for diverse chemical transformations, enabling the synthesis of derivative molecules with tailored biological activities. This inherent versatility has positioned the compound as a subject of interest in academic research and industrial development pipelines.

In recent years, the pharmaceutical industry has increasingly focused on developing novel therapeutic agents that leverage unique structural scaffolds to achieve superior pharmacological profiles. 2-(Methylthio)-3-(2-oxopropyl)mandelic acid exemplifies such an approach, as its molecular design incorporates elements that are known to interact favorably with biological targets. Specifically, the mandelic acid moiety is a well-established pharmacophore in medicinal chemistry, frequently employed in the development of antibiotics, analgesics, and other therapeutic agents due to its ability to mimic natural amino acids and facilitate binding to biological receptors.

The incorporation of a methylthio group at the 2-position introduces sulfur into the molecule, which can serve as a key interaction point with biological systems. Sulfur-containing compounds are widely recognized for their role in modulating enzyme activity and receptor binding, making them valuable components in drug design. Furthermore, the 3-position acetoacetyl group provides an additional site for functionalization, allowing for further derivatization to enhance specific biological activities. This dual functionality makes 2-(Methylthio)-3-(2-oxopropyl)mandelic acid a versatile building block for synthesizing novel molecules with potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with unprecedented accuracy. These computational tools have been instrumental in guiding the design and optimization of drug candidates based on structural motifs like that of 2-(Methylthio)-3-(2-oxopropyl)mandelic acid. By leveraging these technologies, researchers can rapidly screen large libraries of compounds and identify those with high affinity for specific biological targets, thereby accelerating the drug discovery process.

The synthesis of 2-(Methylthio)-3-(2-oxopropyl)mandelic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups while maintaining regioselectivity to achieve the desired product configuration. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and protecting group strategies have been employed to construct the complex framework of this compound efficiently.

In addition to its potential applications in drug development, 2-(Methylthio)-3-(2-oxopropyl)mandelic acid may also find utility in other areas of chemical research. For instance, its unique structural features make it an attractive candidate for studying enzyme mechanisms and developing new catalysts. The compound’s ability to participate in various chemical reactions while maintaining its core structural integrity opens up possibilities for innovative synthetic methodologies and transformations.

The pharmaceutical industry’s emphasis on green chemistry principles has also influenced the development of synthetic routes for compounds like 2-(Methylthio)-3-(2-oxopropyl)mandelic acid. Efforts are being made to optimize synthetic protocols to minimize waste generation and reduce environmental impact without compromising yield or purity. Such sustainable approaches are critical for ensuring that pharmaceutical manufacturing processes align with global environmental standards.

As research continues to uncover new applications for 2-(Methylthio)-3-(2-oxopropyl)mandelic acid, its significance in pharmaceutical chemistry is likely to grow. The compound’s unique structural features and potential for functionalization make it a valuable asset in the quest for novel therapeutic agents. By leveraging cutting-edge synthetic techniques and computational methods, researchers can further explore its pharmacological properties and develop innovative treatments for various diseases.

The future prospects for 2-(Methylthio)-3-(2-oxopropyl)mandelic acid are bright, with ongoing studies aimed at expanding its utility across multiple domains of chemical research. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in advancing scientific knowledge and developing next-generation therapeutics.